Cas no 1314969-59-9 (1-methyl-1H-1,3-benzodiazole-4-carbaldehyde)

• Product Name: 1-methyl-1H-1,3-benzodiazole-4-carbaldehyde
• CAS No: 1314969-59-9
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 6540381
• PubChem ID: 55265297
• Update Time: 2025-07-18

1-methyl-1H-1,3-benzodiazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-1,3-benzodiazole-4-carbaldehyde
• 1H-Benzimidazole-4-carboxaldehyde, 1-methyl-

• Inchi： 1S/C9H8N2O/c1-11-6-10-9-7(5-12)3-2-4-8(9)11/h2-6H,1H3
• InChI Key： WYODQVTZJOWTCO-UHFFFAOYSA-N
• SMILES： C1N(C)C2=CC=CC(C=O)=C2N=1

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 336.9±34.0 °C(Predicted)
• pka: 4.54±0.10(Predicted)

Additional information on 1-methyl-1H-1,3-benzodiazole-4-carbaldehyde

Comprehensive Overview of 1-methyl-1H-1,3-benzodiazole-4-carbaldehyde (CAS No. 1314969-59-9)

1-methyl-1H-1,3-benzodiazole-4-carbaldehyde (CAS No. 1314969-59-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This heterocyclic aldehyde, featuring a benzodiazole core, is widely utilized as a key intermediate in the synthesis of bioactive molecules, fluorescent probes, and advanced materials. Its unique structural properties, including the methyl substitution at the 1-position and the reactive carbaldehyde group, make it a versatile building block for drug discovery and functional material design.

In recent years, the demand for 1-methyl-1H-1,3-benzodiazole-4-carbaldehyde has surged due to its applications in developing small-molecule inhibitors and optical materials. Researchers are particularly interested in its role in creating fluorescent dyes for bioimaging, as its benzodiazole scaffold enhances photostability and emission efficiency. Additionally, its carbaldehyde functionality allows for facile conjugation with amines or hydrazines, enabling the construction of Schiff bases or hydrazone derivatives with tailored properties.

The synthesis of 1-methyl-1H-1,3-benzodiazole-4-carbaldehyde typically involves the formylation of 1-methyl-1H-benzodiazole precursors under controlled conditions. Optimized protocols emphasize high regioselectivity to ensure the 4-carbaldehyde product dominates, minimizing byproducts. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for verifying purity, as even trace impurities can impact downstream applications in medicinal chemistry or material science.

From an industrial perspective, scalability and cost-efficiency are key challenges for 1314969-59-9. Green chemistry approaches, such as catalytic oxidation or microwave-assisted synthesis, are being explored to improve yield and reduce waste. These innovations align with the growing emphasis on sustainable chemical production, a topic frequently searched by professionals in the field.

Beyond pharmaceuticals, 1-methyl-1H-1,3-benzodiazole-4-carbaldehyde is investigated for its potential in organic electronics. Its planar benzodiazole ring and electron-withdrawing carbaldehyde group contribute to charge transport properties, making it a candidate for OLEDs or sensor technologies. Such applications resonate with trending searches around "next-gen organic semiconductors" and "smart materials."

Safety and handling protocols for CAS No. 1314969-59-9 prioritize standard laboratory precautions, including proper ventilation and PPE. While not classified as high-risk, its reactivity warrants careful storage away from strong reductants. Regulatory compliance, especially concerning REACH and GMP standards, remains a focal point for suppliers, as evidenced by frequent queries about "certification requirements for research chemicals."

In summary, 1-methyl-1H-1,3-benzodiazole-4-carbaldehyde exemplifies the intersection of synthetic chemistry and applied science. Its adaptability across drug development, imaging technologies, and advanced materials ensures its relevance in cutting-edge research. For those sourcing this compound, verifying suppliers’ adherence to analytical standards and sustainability practices is essential—a concern increasingly reflected in search trends like "eco-friendly chemical suppliers 2024."